![molecular formula C10H11N3 B1422310 (4-Methylquinazolin-2-yl)methanamine CAS No. 1024000-61-0](/img/structure/B1422310.png)
(4-Methylquinazolin-2-yl)methanamine
Overview
Description
(4-Methylquinazolin-2-yl)methanamine, also known as M249, is a novel chemical compound of the quinazoline family. It is a synthetic precursor that can be used in the development of new drugs with anti-cancer, anti-inflammatory, and anti-bacterial properties. The IUPAC name for this compound is (4-methyl-2-quinazolinyl)methanamine .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code 1S/C10H11N3/c1-7-8-4-2-3-5-9(8)13-10(6-11)12-7/h2-5H,6,11H2,1H3
. This compound has a molecular weight of 173.22 .
Physical And Chemical Properties Analysis
It is stored at a temperature of 4 degrees Celsius . The compound’s CAS Number is 1024000-61-0 .
Scientific Research Applications
Antimicrobial Activities
A study by Thomas, Adhikari, and Shetty (2010) synthesized derivatives of (4-Methylquinazolin-2-yl)methanamine and evaluated their antibacterial and antifungal activities. The compounds demonstrated moderate to very good activities against pathogenic strains, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Transfer Hydrogenation Reactions
Karabuğa et al. (2015) reported the synthesis of (4-Phenylquinazolin-2-yl)methanamine and its application in transfer hydrogenation reactions. This compound was used to create N-heterocyclic ruthenium(II) complexes, showing high conversions in these reactions (Karabuğa et al., 2015).
Anticancer Applications
Cui et al. (2017) explored the antitumor activities of 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one, a compound related to this compound. This compound inhibited tumor growth in mice and displayed high antiproliferative activity against various human tumor cell lines (Cui et al., 2017).
Synthesis and Structure Analysis
Károlyi et al. (2012) synthesized derivatives of this compound and evaluated their antitumor activity against various human cancer cell lines. The study also involved structural analysis using NMR and DFT calculations (Károlyi et al., 2012).
Tubulin-Polymerization Inhibitors
Wang et al. (2014) investigated 4-(N-cycloamino)quinazolines derived from the modification of the 6-methoxy-1,2,3,4-tetrahydroquinoline moiety in lead compounds. These derivatives were effective as tubulin-polymerization inhibitors and exhibited significant antitumor activity in vitro and in vivo (Wang et al., 2014).
Water Oxidation Catalysis
Vennampalli et al. (2014) synthesized ruthenium complexes with a ligand related to this compound and studied their application in water oxidation. This study highlights the potential of such complexes in catalytic processes (Vennampalli et al., 2014).
Antitubercular Agents
Thomas et al. (2011) synthesized quinoline-4-yl-1,2,3-triazoles carrying amides, sulphonamides, and amidopiperazines from a this compound derivative. These compounds showed notable activity against Mycobacterium tuberculosis and could be lead molecules of interest (Thomas et al., 2011).
Iso-Pictet-Spengler Reactions
Schönherr and Leighton (2012) reported the use of (1H-indol-4-yl)methanamine, a compound similar to this compound, in direct and highly enantioselective iso-Pictet-Spengler reactions. This process provided access to underexplored indole-based core structures in medicinal chemistry (Schönherr & Leighton, 2012).
Apoptosis Induction and Anticancer Activity
Sirisoma et al. (2009) explored the anticancer properties of N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, a potent apoptosis inducer. This compound showed high efficacy in human MX-1 breast and other mouse xenograft cancer models, with excellent blood-brain barrier penetration (Sirisoma et al., 2009).
Mechanism of Action
Target of Action
Quinazoline derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and proteins, depending on their specific structural features .
Mode of Action
It’s worth noting that quinazoline derivatives can interact with their targets in various ways, such as inhibiting enzyme activity, blocking receptor signaling, or disrupting protein function .
Biochemical Pathways
Nevertheless, quinazoline derivatives have been reported to influence several biochemical pathways, including those involved in cell proliferation, apoptosis, and signal transduction .
Result of Action
Quinazoline derivatives are known to exert various biological effects, such as anti-cancer, anti-microbial, and anti-inflammatory activities .
Safety and Hazards
The safety information for (4-Methylquinazolin-2-yl)methanamine indicates that it is dangerous . The hazard statements include H302, H315, H318, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
(4-methylquinazolin-2-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-7-8-4-2-3-5-9(8)13-10(6-11)12-7/h2-5H,6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWEAFCVREVZMSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC2=CC=CC=C12)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1024000-61-0 | |
Record name | (4-methylquinazolin-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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